Cas no 76835-16-0 (1-(3,5-Dichlorophenyl)-piperazine hydrochloride)

• Product Name: 1-(3,5-Dichlorophenyl)-piperazine hydrochloride
• CAS No: 76835-16-0
• MF: C₁₀H₁₄Cl₄N₂
• MW: 304.043558597565
• MDL: MFCD08277615
• CID: 548584
• PubChem ID: 16740525
• Update Time: 2025-10-28

1-(3,5-Dichlorophenyl)-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3,5-dichlorophenyl)-, hydrochloride (1:2)
• 1-(3,5-DICHLORO-PHENYL)-PIPERAZINE, DIHYDROCHLORIDE
• 1-(3,5-DICHLORO-PHENYL)-PIPERAZINE
• 1-(3,5-Dichlorphenyl)piperazindihydrochlorid
• DIHYDROCHLORIDE
• LogP
• 1-(3,5-dichlorophenyl)piperazine 2HCl
• 1-(3,5-dichlorophenyl)piperazine dihydrochloride
• 1-(3,5-dichlorophenyl)piperazine;dihydrochloride
• MFCD08277615
• 1-(3,5-Dichloro-phenyl)-piperazine,dihydrochloride
• 1-(3,5-Dichloro-phenyl)-piperazine; dihydrochloride
• 76835-16-0
• AKOS005254773
• GS1605
• 1-(3,5-Dichlorophenyl)-piperazine hydrochloride

• MDL： MFCD08277615
• Inchi： 1S/C10H12Cl2N2.2ClH/c11-8-5-9(12)7-10(6-8)14-3-1-13-2-4-14;;/h5-7,13H,1-4H2;2*1H
• InChI Key： TYHHRQZMKLYRLC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1CCNCC1)Cl.Cl.Cl

Computed Properties

• Exact Mass: 301.99100
• Monoisotopic Mass: 301.991109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 424.8°C at 760 mmHg
• Flash Point: 210.7°C
• PSA: 15.27000
• LogP: 4.40080

Additional information on 1-(3,5-Dichlorophenyl)-piperazine hydrochloride

Comprehensive Overview of 1-(3,5-Dichlorophenyl)-piperazine hydrochloride (CAS No. 76835-16-0)

1-(3,5-Dichlorophenyl)-piperazine hydrochloride (CAS No. 76835-16-0) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its piperazine backbone and dichlorophenyl moiety, has garnered significant attention due to its potential applications in medicinal chemistry. Researchers often explore its role as a building block for designing novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The structural uniqueness of 1-(3,5-Dichlorophenyl)-piperazine hydrochloride lies in its ability to interact with various neurotransmitter receptors. This property makes it a subject of interest in studies related to neuropharmacology and drug discovery. Recent trends in scientific literature highlight its relevance in investigating serotonin receptor modulation, a hot topic in the context of mental health therapeutics. With the growing demand for precision medicine, this compound's role in tailoring target-specific therapies is increasingly scrutinized.

From a synthetic chemistry perspective, CAS No. 76835-16-0 serves as a versatile intermediate. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous reaction systems. Laboratories focusing on high-throughput screening (HTS) often employ this compound due to its stability and predictable reactivity. The rise of AI-driven molecular design has further amplified interest in such structurally defined compounds, as they provide reliable data points for machine learning algorithms in chemical space exploration.

Quality control of 1-(3,5-Dichlorophenyl)-piperazine hydrochloride involves rigorous analytical techniques. Modern laboratories employ HPLC and mass spectrometry to verify purity, especially when used in preclinical studies. The compound's spectral data (including NMR and IR profiles) are well-documented, aiding researchers in structural confirmation. This level of characterization aligns with current Good Manufacturing Practice (cGMP) standards, a critical consideration for pharmaceutical-grade materials.

Environmental and safety aspects of CAS No. 76835-16-0 follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended during manipulation. The scientific community's focus on green chemistry principles has led to investigations into sustainable synthesis routes for such aryl-piperazine derivatives, minimizing waste generation.

Market analytics indicate growing demand for 1-(3,5-Dichlorophenyl)-piperazine hydrochloride across North American and European research institutions. This correlates with increased funding for neurodegenerative disease research and psychiatric drug development. Suppliers typically provide the compound in various packaging options, from milligram-scale for preliminary studies to kilogram quantities for industrial-scale applications.

Recent patent literature reveals innovative applications of this piperazine derivative in combination therapies. Particularly noteworthy is its incorporation into multi-target directed ligands (MTDLs), an emerging strategy in complex disease treatment. Such developments position CAS No. 76835-16-0 as a valuable asset in the drug repurposing paradigm, a cost-effective approach gaining traction in pharmaceutical R&D.

Storage recommendations for 1-(3,5-Dichlorophenyl)-piperazine hydrochloride emphasize protection from moisture and light, typically in amber glass containers under inert atmosphere. Stability studies demonstrate excellent shelf life when stored at recommended temperatures, making it suitable for long-term research projects. These practical considerations are crucial for laboratories implementing quality by design (QbD) principles.

The compound's physicochemical properties, including its melting point and partition coefficient, make it particularly interesting for pharmacokinetic studies. Researchers examining blood-brain barrier permeability frequently utilize such data when designing CNS-penetrant molecules. These applications align with current industry priorities in addressing treatment-resistant neurological conditions.

In summary, 1-(3,5-Dichlorophenyl)-piperazine hydrochloride (CAS No. 76835-16-0) represents a chemically stable and biologically relevant scaffold with multifaceted applications. Its utility spans from basic research to advanced drug development programs, reflecting the compound's adaptability to various scientific needs. As research into personalized medicine advances, the importance of such well-characterized building blocks will undoubtedly grow.